2-(2-chlorobenzyl)-8-(4-fluorophenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-[(2-chlorophenyl)methyl]-8-(4-fluorophenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C18H14ClFN4O2/c19-15-4-2-1-3-12(15)11-24-17(26)16(25)23-10-9-22(18(23)21-24)14-7-5-13(20)6-8-14/h1-8H,9-11H2
• InChI Key: YJJDHGTWADSLAV-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=C(C=C3)F)CC4=CC=CC=C4Cl
• Molecular Formula: C18H14ClFN4O2
• Molecular Weight: 372.8 g/mol

Description

2-(2-chlorobenzyl)-8-(4-fluorophenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C18H14ClFN4O2 and its molecular weight is 372.78. The purity is usually 95%.
BenchChem offers high-quality 2-(2-chlorobenzyl)-8-(4-fluorophenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-chlorobenzyl)-8-(4-fluorophenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Imidazo[1,2-a]-s-triazine Derivatives Synthesis : The synthesis and antiviral activity of imidazo[1,2-a]-s-triazine derivatives have been explored, demonstrating moderate activity against rhinovirus at non-toxic dosage levels. This study provides a foundation for the chemical synthesis of novel purine analogs with potential biological applications (Kim et al., 1978).
• Formation of 1,2,4-Triazines : Research into the thermolysis of condensed N-amino-α-azidoimidazoles leading to the formation of 3-amino derivatives of 1,2,4-triazines outlines a mechanism for creating diverse heterocyclic structures with potential utility in drug discovery and other fields (Pozharskii et al., 1992).

Biological Activity and Applications

• Antiproliferative Activity : Novel 2-amino-4-aryl-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazoles have been synthesized and shown to exhibit antiproliferative activity against several human cancer cell lines. The study highlights the potential of these compounds in cancer research (Hranjec et al., 2012).
• CO2 Capture : The development of triazine-based benzimidazole-linked polymers for highly selective CO2 capture demonstrates the application of these compounds in environmental science, particularly in efforts to mitigate greenhouse gas emissions (Sekizkardes et al., 2014).
• Antitumour Activity : A study identified novel derivatives of 8-aryl-2,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3,4-dione and 8-aryl-4-imino-2,3,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-3(6H)-one with significant in vitro cytotoxic activities against various human carcinoma cells, showcasing their potential as antitumor agents (Sztanke et al., 2007).